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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data for

sodium aluminum hydride (NaAlH₄), a material of significant interest for hydrogen storage

and as a reducing agent in chemical synthesis. This document consolidates key

thermodynamic parameters, details experimental methodologies for their determination, and

visualizes the decomposition pathway of NaAlH₄.

Core Thermodynamic Data
The thermodynamic properties of sodium aluminum hydride and its decomposition products

are crucial for understanding its stability, reactivity, and potential applications. The following

tables summarize the key quantitative data available in the literature.

Table 1: Thermodynamic Properties of Sodium Aluminum Hydride (NaAlH₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b089126?utm_src=pdf-interest
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Notes

Standard Enthalpy of

Formation (ΔfH°₂₉₈)
-117.04[1] kJ/mol

Experimentally

determined

Standard Molar

Entropy (S°₂₉₈)
89.12[1] J/(mol·K)

Experimentally

determined

Gibbs Free Energy of

Formation (ΔfG°₂₉₈)
-69.8 kJ/mol Calculated

Molar Mass 54.003 g/mol

Density 1.24 g/cm³ [1]

Melting Point
183 °C (decomposes)

[1]
°C

Note: The Standard Gibbs Free Energy of Formation was calculated using the formula ΔG° =

ΔH° - TΔS°, with T = 298.15 K.

Table 2: Thermodynamic Properties of NaAlH₄ Decomposition Products

Compound
Standard Enthalpy of
Formation (ΔfH°₂₉₈)
(kJ/mol)

Standard Molar Entropy
(S°₂₉₈) (J/(mol·K))

Na₃AlH₆ - -

NaH -56.44 40.0

Al 0 28.3

H₂ 0 130.7

Table 3: Enthalpy of Decomposition Reactions for NaAlH₄
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Reaction ΔH (kJ/mol H₂) Method

3NaAlH₄(s) → Na₃AlH₆(s) +

2Al(s) + 3H₂(g)
37 Experimental (DSC)

Na₃AlH₆(s) → 3NaH(s) + Al(s)

+ 3/2H₂(g)
47 Experimental (DSC)

Decomposition Pathway of Sodium Aluminum
Hydride
Sodium aluminum hydride thermally decomposes in a two-step process, releasing hydrogen

gas. The first step involves the formation of sodium hexahydridoaluminate (Na₃AlH₆), followed

by its further decomposition to sodium hydride (NaH), aluminum (Al), and hydrogen gas.
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Sodium Aluminum Hydride
(NaAlH₄)

Sodium Hexahydridoaluminate
(Na₃AlH₆)

Step 1
~185-220 °C

Aluminum
(Al)

Hydrogen Gas
(H₂)

Sodium Hydride
(NaH)

Step 2
~220-275 °C

Hydrogen Gas
(H₂)
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High-Pressure DSC TGA-MS

1. Sample Prep (Inert Atm.)

2. Instrument Setup
(Inert Gas, Pressure)

3. Heating Ramp

4. Data Analysis
(Peak Onset & Area)

Thermodynamic Parameters
(ΔH, T_decomp, Mass Loss)

1. Sample Prep (Inert Atm.)

2. Instrument Setup
(Inert Gas, MS Link)

3. Heating Ramp

4. Data Analysis
(Mass Loss & Gas ID)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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